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Compound of Interest

Compound Name: EBI-1051

Cat. No.: B12421728

Essential Safety and Handling Guide for EBI-1051

This guide provides crucial safety and logistical information for the handling and disposal of
EBI-1051, a potent, orally efficacious MEK inhibitor intended for research use only.[1][2][3][4]
Researchers, scientists, and drug development professionals should adhere to these
guidelines to ensure personal safety and proper experimental conduct.

Disclaimer: This information is based on publicly available data and general laboratory safety
protocols. A comprehensive Safety Data Sheet (SDS) for EBI-1051 was not located. Always
consult the supplier-specific SDS and your institution's Environmental Health and Safety (EHS)
department for definitive guidance before handling this compound.

Compound Identification and Properties

A summary of the key chemical and physical properties of EBI-1051 is provided below.
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Property Value

N-((1,3-Dihydroxypropan-2-yl)oxy)-7-fluoro-6-
Chemical Name ((2-fluoro-4-iodophenyl)amino)benzofuran-5-

carboxamide[4]

CAS Number 1801896-05-8[2][4]
Molecular Formula C18H15F2IN205[2][4]
Molecular Weight 504.23 g/mol [4]
Appearance Solid[2]

Potent MEK Inhibitor; potential hazardous toxic

Primary Hazard
drug[1][2][3]

Personal Protective Equipment (PPE)

Due to its nature as a potent MEK inhibitor, EBI-1051 should be handled with caution to
prevent exposure through inhalation, skin contact, or ingestion.[5] The following table outlines
the recommended PPE.
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PPE Category Minimum Requirement

) Chemical-resistant gloves (e.qg., nitrile), double-
Hand Protection o
gloving is recommended.[6]

Flame-resistant lab coat.[6] Consider a
Body Protection disposable gown for procedures with a high risk

of contamination.

) ANSI-approved safety goggles to protect
Eye Protection )
against splashes.[6]

A face shield should be worn in conjunction with
Face Protection safety goggles when there is a significant risk of
splashes.[6]

Work should be conducted in a certified
_ _ chemical fume hood or other ventilated
Respiratory Protection o ,
enclosure. If this is not possible, a NIOSH-

approved respirator may be required.[5]

Closed-toe shoes are mandatory in the
Footwear
laboratory.[6]

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of EBI-1051 and ensuring a
safe laboratory environment.
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Procedure

Guideline

Receiving

Inspect the package for any signs of damage or

leakage upon arrival.

Storage

Store in a dry, dark place. For short-term
storage (days to weeks), maintain at 0-4°C. For
long-term storage (months to years), store at
-20°C.[4]

Dispensing

Weigh and handle the solid compound in a
chemical fume hood or a ventilated balance

enclosure.

Solution Preparation

Prepare solutions in a chemical fume hood. EBI-
1051 is soluble in DMSO (10 mM).[2]

General Handling

Avoid creating dust. Use appropriate tools for
handling the solid. After handling, wash hands
thoroughly.[6]

Disposal Plan

Dispose of EBI-1051 and any contaminated materials as hazardous chemical waste in

accordance with local, state, and federal regulations.
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Waste Stream

Disposal Procedure

Unused Solid Compound

Collect in a clearly labeled, sealed container for

hazardous waste disposal.

Contaminated Labware

Dispose of items such as pipette tips, tubes, and
gloves in a designated hazardous waste

container.

Ligquid Waste (Solutions)

Collect all solutions containing EBI-1051 in a
sealed, properly labeled hazardous waste

container. Do not pour down the drain.

Decontamination

Decontaminate work surfaces with an
appropriate solvent (e.g., ethanol) followed by a
cleaning agent. Dispose of cleaning materials as

hazardous waste.

Emergency Procedures

In the event of an exposure or spill, immediate action is necessary.
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Emergency Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes and
Skin Contact . . .
remove contaminated clothing. Seek medical

attention.

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is

Inhalation o ) ] )
difficult, provide oxygen. Seek medical attention.
) Do not induce vomiting. Rinse mouth with water
Ingestion ) i ) i
and seek immediate medical attention.
Evacuate the area. Wear appropriate PPE to
clean the spill. Absorb liquid spills with an inert
Spill material. For solid spills, carefully sweep to

avoid creating dust. Collect all waste in a sealed

container for hazardous disposal.

Visual Workflow for Handling EBI-1051

The following diagram illustrates the standard operational workflow for handling EBI-1051, from

receiving to disposal.
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Caption: Standard operational workflow for handling EBI-1051.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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